Cas no 1154398-94-3 (3-{(2-Methoxyethyl)sulfanylmethyl}aniline)

• Product Name: 3-{(2-Methoxyethyl)sulfanylmethyl}aniline
• CAS No: 1154398-94-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 4573356
• Update Time: 2025-06-13

3-{(2-Methoxyethyl)sulfanylmethyl}aniline Chemical and Physical Properties

Names and Identifiers

• 3-{[(2-methoxyethyl)sulfanyl]methyl}aniline
• Benzenamine, 3-[[(2-methoxyethyl)thio]methyl]-
• 3-{(2-Methoxyethyl)sulfanylmethyl}aniline

• Inchi： 1S/C10H15NOS/c1-12-5-6-13-8-9-3-2-4-10(11)7-9/h2-4,7H,5-6,8,11H2,1H3
• InChI Key： SHIHFYYEXDXVMN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(CSCCOC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-{(2-Methoxyethyl)sulfanylmethyl}aniline

Comprehensive Overview of 3-{(2-Methoxyethyl)sulfanylmethyl}aniline (CAS No. 1154398-94-3): Properties, Applications, and Industry Insights

3-{(2-Methoxyethyl)sulfanylmethyl}aniline, identified by its CAS number 1154398-94-3, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This aromatic amine derivative features a unique molecular structure combining a methoxyethylthioether group with an aniline core, making it a versatile intermediate for synthetic applications. Its chemical properties include moderate solubility in polar organic solvents and stability under controlled conditions, which are critical for industrial-scale synthesis.

Recent studies highlight the compound's role in drug discovery, particularly as a building block for kinase inhibitors and GPCR-targeted therapies. The 2-methoxyethyl moiety enhances bioavailability, a key focus in modern pharmaceutical development. Researchers are exploring its potential in cancer therapeutics, with preclinical data suggesting utility in modulating cell signaling pathways. This aligns with growing public interest in precision medicine and targeted drug delivery systems – topics frequently searched in scientific databases and AI platforms like PubMed and Google Scholar.

From an industrial perspective, the synthesis of CAS 1154398-94-3 involves novel green chemistry approaches to reduce environmental impact. Manufacturers are adopting catalytic processes to improve atom economy, responding to the chemical industry's push toward sustainable production. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent quality standards for GMP applications.

The compound's structure-activity relationship (SAR) has become a hot topic in medicinal chemistry forums. Computational modeling suggests the sulfanylmethyl linker provides optimal spatial orientation for receptor binding, explaining its popularity in fragment-based drug design. These technical aspects address common queries from researchers about molecular optimization strategies and bioisosteric replacements in drug candidates.

In material science, 3-{(2-Methoxyethyl)sulfanylmethyl}aniline shows promise as a monomer for conductive polymers. Its electron-rich aromatic system and flexible side chain enable tunable electrical properties, relevant to emerging organic electronics applications. This connects with trending searches about flexible displays and wearable sensors, demonstrating the compound's cross-disciplinary relevance.

Quality control protocols for CAS 1154398-94-3 emphasize chromatographic purity assessments and residual solvent monitoring. Regulatory documentation includes comprehensive ICH stability studies, addressing industry demands for compliant intermediates. These details respond to frequent regulatory questions in pharma manufacturing communities.

Market analysts note growing demand for this fine chemical, with compound annual growth rates (CAGR) projected at 8-12% through 2030. The expansion correlates with increased R&D investment in small molecule therapeutics and agrochemical innovations. Supply chain specialists highlight the importance of cold chain logistics for temperature-sensitive shipments, another trending search topic in chemical distribution networks.

Future research directions may explore the compound's metabolic stability enhancements and prodrug potential. Patent landscapes reveal active development in bioconjugation techniques using its reactive amine group. These advancements align with scientific community interests in ADC (antibody-drug conjugate) technologies and targeted cancer therapies – among the most searched terms in recent biopharma literature.